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Compound of Interest

Compound Name: (R)-BAY-85-8501

Cat. No.: B2645296

Application Notes and Protocols for (R)-BAY-85-
8501

For Research Use Only

Introduction

(R)-BAY-85-8501 is a potent and selective, reversible inhibitor of human neutrophil elastase
(HNE), a serine protease implicated in the pathogenesis of various inflammatory diseases.[1][2]
[3][4] HNE is stored in the azurophil granules of neutrophils and, upon release, can degrade
components of the extracellular matrix, leading to tissue damage.[2][5] Elevated HNE activity is
associated with several pulmonary conditions, including chronic obstructive pulmonary disease
(COPD), cystic fibrosis, bronchiectasis, and acute lung injury.[2][6] (R)-BAY-85-8501 offers a
valuable tool for researchers studying the role of HNE in these and other inflammatory
processes. These application notes provide detailed information on the solubility and
formulation of (R)-BAY-85-8501 for preclinical research.

Physicochemical Properties
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Property Value
Molecular Formula C22H17F3N40sS
Molecular Weight 474.46 g/mol
CAS Number 1161921-82-9
Appearance Solid

Solubility Data

(R)-BAY-85-8501 exhibits solubility in various organic solvents, with dimethyl sulfoxide (DMSQO)
being a common choice for preparing stock solutions for in vitro studies.

Solvent Concentration Notes

Ultrasonic treatment may be
required. It is recommended to
DMSO 200 mg/mL (421.53 mM) use newly opened, anhydrous
DMSO as the compound is
hygroscopic.[1]

Formulation Protocols

The following protocols describe the preparation of (R)-BAY-85-8501 formulations for common
research applications.

In Vitro Studies

For in vitro experiments, stock solutions are typically prepared in DMSO and then further
diluted in aqueous buffers or cell culture media.

Protocol 1: Preparation of a 10 mM DMSO Stock Solution
e Weigh out a precise amount of (R)-BAY-85-8501 powder.

e Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM.
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« If necessary, gently warm the solution and/or use an ultrasonic bath to ensure complete
dissolution.

» Store the stock solution at -20°C or -80°C for long-term storage.

In Vivo Studies

For in vivo administration, (R)-BAY-85-8501 can be formulated as a suspension or a clear
solution, depending on the required dose and administration route.

Protocol 2: Preparation of a Vehicle for Oral Administration (Suspension)

A common vehicle for oral gavage in rodent models is a mixture of DMSO, PEG300, Tween-80,
and saline.

Prepare a stock solution of (R)-BAY-85-8501 in DMSO (e.g., 50 mg/mL).

In a separate tube, combine 10% DMSO stock solution, 40% PEG300, and 5% Tween-80.

Mix the components thoroughly until a homogenous solution is formed.

Add 45% saline to the mixture and vortex until a uniform suspension is achieved. This
formulation can yield a clear solution at concentrations of at least 5 mg/mL.[1]

Protocol 3: Preparation of a Vehicle for Oral Administration (Corn Oil)

For longer-term studies, a corn oil-based formulation may be more suitable.
e Prepare a stock solution of (R)-BAY-85-8501 in DMSO (e.g., 50 mg/mL).
e Add 10% of the DMSO stock solution to 90% corn oil.

e Mix thoroughly to ensure a uniform suspension. This formulation can also yield a clear
solution at concentrations of at least 5 mg/mL.[1]

Experimental Workflows

The following diagrams illustrate typical experimental workflows for preparing and using (R)-
BAY-85-8501 in research.
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Caption: Workflow for (R)-BAY-85-8501 Preparation and Use.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b2645296?utm_src=pdf-body-img
https://www.benchchem.com/product/b2645296?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2645296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Signaling Pathway

(R)-BAY-85-8501 exerts its effect by inhibiting human neutrophil elastase (HNE). HNE is a key
mediator in inflammatory signaling cascades, particularly in the lungs. The diagram below
illustrates some of the pathways influenced by HNE activity.
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Caption: Simplified Signaling Pathway of HNE and Inhibition by (R)-BAY-85-8501.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Freezing the Bioactive Conformation to Boost Potency: The Identification of BAY 85-8501,
a Selective and Potent Inhibitor of Human Neutrophil Elastase for Pulmonary Diseases -
PubMed [pubmed.ncbi.nlm.nih.gov]

o 3. publications.ersnet.org [publications.ersnet.org]
e 4. publications.ersnet.org [publications.ersnet.org]

» 5. Freezing the Bioactive Conformation to Boost Potency: The Identification of BAY 85-8501,
a Selective and Potent Inhibitor of Human Neutrophil Elastase for Pulmonary Diseases -
PMC [pmc.ncbi.nim.nih.gov]

e 6. Research progress on the effect of neutrophil elastase and its inhibitors in respiratory
diseases - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [(R)-BAY-85-8501 solubility and formulation for
research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2645296#r-bay-85-8501-solubility-and-formulation-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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